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Compound of Interest

Compound Name: N-Cyclopentylaniline

CAS No.: 40649-26-1

Cat. No.: B1267050

Get Quote

For immediate release: This technical guide provides an in-depth overview of N-
Cyclopentylaniline, a versatile secondary amine with applications in organic synthesis and

potential for drug discovery and material science. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its

physicochemical properties, synthesis protocols, and current research applications.

Core Compound Properties
N-Cyclopentylaniline is a substituted amine characterized by a cyclopentyl group attached to

the nitrogen atom of an aniline molecule. This structural feature imparts specific physical and

chemical properties that make it a valuable intermediate in various chemical transformations.

Quantitative Data Summary
The key physicochemical properties of N-Cyclopentylaniline are summarized in the table

below for easy reference and comparison.
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Property Value Unit

Molecular Weight 161.24 g/mol

Molecular Formula C₁₁H₁₅N

CAS Number 40649-26-1

Density 1.049 g/cm³

Boiling Point 274.4 °C at 760 mmHg

Flash Point 124 °C

XLogP3-AA 3.2

Hydrogen Bond Donor Count 1

Synthesis of N-Cyclopentylaniline
The primary and most common method for the synthesis of N-Cyclopentylaniline is through

the reductive amination of cyclopentanone with aniline.[1] This reaction proceeds via the

formation of an intermediate imine or iminium ion, which is then reduced in situ to the final

secondary amine product.

Experimental Protocol: Reductive Amination
The following protocol is a generalized procedure for the synthesis of N-Cyclopentylaniline
based on established methods for reductive amination.

Materials:

Cyclopentanone

Aniline

Anhydrous 1,2-dichloroethane (DCE) or another suitable solvent

Glacial Acetic Acid

Sodium triacetoxyborohydride (NaBH(OAc)₃)
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Saturated aqueous solution of sodium bicarbonate

Dichloromethane

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar, add cyclopentanone (1.0

equivalent).

Dissolve the cyclopentanone in anhydrous 1,2-dichloroethane.

Add aniline (1.0-1.2 equivalents) to the solution, followed by the addition of glacial acetic acid

(1.0 equivalent) to catalyze the reaction.

Stir the mixture at room temperature for approximately 20-30 minutes to facilitate the

formation of the iminium ion.

Carefully add sodium triacetoxyborohydride (1.5 equivalents) to the reaction mixture in a

single portion.

Allow the reaction to stir at room temperature for 12-24 hours.

Upon completion, quench the reaction by the slow addition of a saturated aqueous solution

of sodium bicarbonate until gas evolution ceases.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution,

followed by brine.

Dry the combined organic phase over anhydrous magnesium sulfate or sodium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.
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The crude N-Cyclopentylaniline can be further purified by column chromatography or

distillation.

Applications in Research and Development
N-Cyclopentylaniline serves as a crucial building block in the synthesis of more complex

molecules.[1] Its potential applications span several scientific fields:

Organic Synthesis: It is primarily used as an intermediate for the creation of various organic

compounds.[1]

Pharmaceuticals: Derivatives of N-Cyclopentylaniline are being explored for their potential

therapeutic uses, leveraging their structural similarities to known biologically active

compounds.[1]

Material Science: The compound's unique structure makes it a candidate for the

development of novel polymers and other advanced materials.[1]

Currently, there is limited published research on the specific biological activities and

mechanisms of action of N-Cyclopentylaniline itself.[1] Further investigation is warranted to

explore its potential in drug discovery.

Visualizing the Synthesis Workflow
To illustrate the logical flow of the synthesis of N-Cyclopentylaniline, the following diagram

outlines the key steps of the reductive amination process.
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Reactants Reaction Conditions

Process Steps

Final Product

Cyclopentanone

Mixing and Stirring

Aniline Anhydrous DCE Acetic Acid NaBH(OAc)3

In situ Reduction

Imine Formation

Reaction Quenching

Workup & Extraction

Purification

N-Cyclopentylaniline

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1267050/docs?utm_src=pdf-body-img#n-cyclopentylaniline-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A workflow diagram illustrating the key stages in the synthesis of N-
Cyclopentylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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